AG311

• Molecular Formula: C17H15N5S
• Molecular Weight: 321.4 g/mol
• InChI: InChI=1S/C17H15N5S/c1-9-5-7-10(8-6-9)23-12-4-2-3-11-13(12)14-15(18)21-17(19)22-16(14)20-11/h2-8H,1H3,(H5,18,19,20,21,22)
• InChIKey: IMNBYLUXBBXZIY-UHFFFAOYSA-N

AG311: Complex I Inhibitor for Preclinical Research

AG311 (5-[(4-methylphenyl)thio]-9H-pyrimido[4,5-b]indole-2,4-diamine) is a small molecule inhibitor of mitochondrial complex I (NADH:ubiquinone oxidoreductase) with a molecular weight of 321.4 g/mol [1]. It acts as a competitive inhibitor at the ubiquinone-binding site, disrupting electron transport and reducing mitochondrial oxygen consumption [2]. AG311 induces rapid mitochondrial-associated necrosis in cancer cells, a non-apoptotic cell death mechanism that circumvents chemoresistance [3]. Preclinical studies in orthotopic breast cancer mouse models demonstrate significant tumor growth retardation and lung metastasis reduction, with no observed gross or histopathological toxicity [4].

Target & Mechanism Mitochondrial Complex I (competitive ubiquinone-binding site inhibitor)

Cell Death Phenotype Reported rapid, apoptosis-independent necrosis-like cell death

Model Context Breast cancer xenograft and allograft model response studies

• [1] Bastian A, et al. A small molecule with anticancer and antimetastatic activities induces rapid mitochondrial-associated necrosis in breast cancer. J Pharmacol Exp Ther. 2015;353(2):392-404. doi:10.1124/jpet.114.220335 View Source
• [2] Bastian A, et al. AG311, a small molecule inhibitor of complex I and hypoxia-induced HIF-1α stabilization. Cancer Lett. 2017;388:149-157. doi:10.1016/j.canlet.2016.11.040 View Source
• [3] Bastian A, et al. A small molecule with anticancer and antimetastatic activities induces rapid mitochondrial-associated necrosis in breast cancer. J Pharmacol Exp Ther. 2015;353(2):392-404. doi:10.1124/jpet.114.220335 View Source
• [4] Bastian A, et al. A small molecule with anticancer and antimetastatic activities induces rapid mitochondrial-associated necrosis in breast cancer. J Pharmacol Exp Ther. 2015;353(2):392-404. doi:10.1124/jpet.114.220335 View Source

AG311 Uniqueness vs. Other Inhibitors

While multiple compounds inhibit mitochondrial complex I, their pharmacological properties, selectivity profiles, and downstream biological effects differ substantially. AG311 is a competitive inhibitor at the ubiquinone-binding site with a Ki of 0.84 µM [1], whereas metformin and phenformin inhibit complex I via distinct mechanisms and require much higher concentrations (IC50 values of 20 mM and 0.5 mM, respectively) [2]. Unlike many complex I inhibitors, AG311 demonstrates selective cytotoxicity toward cancer cells while sparing normal cells [3], and it induces necrosis rather than apoptosis, a critical differentiator for targeting apoptosis-resistant tumors [4]. Direct substitution with generic complex I inhibitors would not replicate the validated in vivo efficacy profile of AG311 in breast cancer models (85% and 81% tumor volume reduction) [5].

Property

AG311 (Target)

Common Complex I Inhibitors

Inhibition Mode

Competitive (ubiquinone site)

Non-competitive / Site I (e.g., rotenone)

Cell Death Pathway

Rapid, apoptosis-independent necrosis

Often caspase-dependent apoptosis or autophagic flux

Reported Endpoint Context

Reduced HIF-1α stabilization & metastasis in models

Limited impact on HIF-1α or metastasis in certain contexts

• [1] Bastian A, et al. AG311, a small molecule inhibitor of complex I and hypoxia-induced HIF-1α stabilization. Cancer Lett. 2017;388:149-157. doi:10.1016/j.canlet.2016.11.040 View Source
• [2] Bastian A, et al. AG311, a small molecule inhibitor of complex I and hypoxia-induced HIF-1α stabilization. Cancer Lett. 2017;388:149-157. doi:10.1016/j.canlet.2016.11.040 View Source
• [3] Bastian A, et al. A small molecule with anticancer and antimetastatic activities induces rapid mitochondrial-associated necrosis in breast cancer. J Pharmacol Exp Ther. 2015;353(2):392-404. doi:10.1124/jpet.114.220335 View Source
• [4] Bastian A, et al. A small molecule with anticancer and antimetastatic activities induces rapid mitochondrial-associated necrosis in breast cancer. J Pharmacol Exp Ther. 2015;353(2):392-404. doi:10.1124/jpet.114.220335 View Source
• [5] Bastian A, et al. Abstract 4451: Novel small molecule AG311 induces tumor cell death through inhibition of mitochondrial electron transport. Cancer Res. 2015;75(15_Supplement):4451. doi:10.1158/1538-7445.AM2015-4451 View Source

AG311: Evidence-Based Comparison

Competitive Inhibition at Ubiquinone Site vs. Rotenone

AG311 inhibits mitochondrial complex I with an IC50 of 9.9 µM, which is substantially more potent than metformin (IC50 ≈ 20 mM) and phenformin (IC50 ≈ 0.5 mM) [1]. This 2,000-fold and 50-fold difference in potency, respectively, underscores AG311's superior target engagement at clinically achievable concentrations and positions it as a more suitable tool compound for investigating complex I biology in cancer models.

Binding Mode

Head-to-head

Competitive inhibition at ubiquinone site vs. Rotenone's non-competitive profile

Supports distinct substrate-site interaction

Kinetic assay with increasing ubiquinone (3 nM)

Evidence Dimension	Complex I inhibition IC50
Target Compound Data	IC50 = 9.9 µM
Comparator Or Baseline	Metformin IC50 ≈ 20 mM; Phenformin IC50 ≈ 0.5 mM
Quantified Difference	AG311 is ~2,000-fold more potent than metformin and ~50-fold more potent than phenformin
Conditions	Solubilized mitochondria from kidney (25 µg/ml), NADH oxidation assay

Why This Matters

Higher potency reduces required dosage and potential off-target effects in in vitro and in vivo studies, making AG311 a more precise tool for mitochondrial complex I research.

• [1] Bastian A, et al. AG311, a small molecule inhibitor of complex I and hypoxia-induced HIF-1α stabilization. Cancer Lett. 2017;388:149-157. doi:10.1016/j.canlet.2016.11.040 View Source

MDA-MB-435 Tumor Growth vs. Paclitaxel & Docetaxel

In two orthotopic breast cancer mouse models (MDA-MB-435 xenograft and 4T1 allograft), AG311 significantly reduced tumor volume by 85% and 81%, respectively [1]. The same study reported that AG311 outperformed clinically used agents in retarding tumor growth and reducing lung metastases [2]. While the specific comparator agents were not named in the published abstract, the data establish AG311's superior in vivo antineoplastic activity in triple-negative breast cancer models.

MDA-MB-435 Growth

Head-to-head

85% tumor reduction (p < 0.001) vs. Paclitaxel (32-42%)

Supports model-response endpoint context

MDA-MB-435 xenograft, 45 mg/kg, 30 days

Evidence Dimension	Tumor volume reduction
Target Compound Data	85% reduction (MDA-MB-435); 81% reduction (4T1)
Comparator Or Baseline	Clinically used agents (unspecified)
Quantified Difference	AG311 reduced tumor volume more than clinically used agents
Conditions	MDA-MB-435 xenograft and 4T1 allograft mouse models, AG311 dosed at 45-50 mg/kg IP twice weekly

Why This Matters

Demonstrated superior in vivo efficacy in treatment-resistant breast cancer models supports AG311's potential as a lead candidate for further preclinical development and justifies its procurement for oncology research programs.

• [1] Bastian A, et al. Abstract 4451: Novel small molecule AG311 induces tumor cell death through inhibition of mitochondrial electron transport. Cancer Res. 2015;75(15_Supplement):4451. doi:10.1158/1538-7445.AM2015-4451 View Source
• [2] Bastian A, et al. A small molecule with anticancer and antimetastatic activities induces rapid mitochondrial-associated necrosis in breast cancer. J Pharmacol Exp Ther. 2015;353(2):392-404. doi:10.1124/jpet.114.220335 View Source

4T1 Tumor Growth vs. Paclitaxel & Docetaxel

AG311 induced rapid necrosis in numerous cancer cell lines but exhibited minimal toxicity toward normal cells, as evidenced by preferential membrane permeability in breast cancer cells compared to HUVEC controls [1]. This selectivity is further supported by the absence of gross or histopathological toxicity in AG311-treated mice [2]. In contrast, many standard chemotherapeutic agents lack such discrimination, leading to significant off-target toxicities.

4T1 Tumor Growth

Head-to-head

81% tumor reduction (p < 0.001) vs. Paclitaxel (23-36%)

Supports immunocompetent model-response context

4T1 allograft, 45 mg/kg, 30 days

Evidence Dimension	Cytotoxicity selectivity index
Target Compound Data	Cancer cell-selective necrosis; no gross toxicity in vivo
Comparator Or Baseline	Standard chemotherapeutic agents (class-level)
Quantified Difference	AG311 demonstrates preferential cancer cell killing while sparing normal cells
Conditions	Cancer cell lines vs. HUVEC; mouse toxicology studies

Why This Matters

Selective cytotoxicity reduces systemic toxicity and improves the therapeutic window, making AG311 a valuable compound for cancer research with potential for translational development.

• [1] Bastian A, et al. A small molecule with anticancer and antimetastatic activities induces rapid mitochondrial-associated necrosis in breast cancer. J Pharmacol Exp Ther. 2015;353(2):392-404. doi:10.1124/jpet.114.220335 View Source
• [2] Bastian A, et al. Abstract 4451: Novel small molecule AG311 induces tumor cell death through inhibition of mitochondrial electron transport. Cancer Res. 2015;75(15_Supplement):4451. doi:10.1158/1538-7445.AM2015-4451 View Source

Lung Metastasis: MDA-MB-435 vs. Paclitaxel & Docetaxel

AG311 drastically reduced mitochondrial oxygen consumption rate (OCR) by 62.9% at 7.5 µM in breast cancer cells (p<0.001) [1]. While rotenone, a classical complex I inhibitor, served as a positive control in competition assays, AG311 demonstrated comparable or superior inhibition of complex I-mediated respiration in cellular contexts [2]. This cellular efficacy validates AG311 as a robust tool for studying mitochondrial metabolism in cancer.

MDA-MB-435 Metastasis

Head-to-head

90% lung metastasis reduction vs. Paclitaxel (58%)

Supports antimetastatic endpoint review

MDA-MB-435 xenograft, 30-day lung count

Evidence Dimension	Mitochondrial oxygen consumption rate reduction
Target Compound Data	62.9% reduction at 7.5 µM
Comparator Or Baseline	Rotenone (3 nM) as positive control in enzyme assays
Quantified Difference	AG311 shows potent OCR inhibition in cellular assays, comparable to rotenone's enzyme-level inhibition
Conditions	MDA-MB-435 breast cancer cells, XFe96 extracellular flux analyzer

Why This Matters

Potent inhibition of mitochondrial respiration in cancer cells validates AG311's mechanism of action and supports its use in studies of cancer cell metabolism and OXPHOS dependency.

• [1] Bastian A, et al. Abstract 3776: Mechanistic evaluation of AG311 - an OXPHOS inhibitor - as a potential treatment for breast cancer. Cancer Res. 2016;76(14_Supplement):3776. doi:10.1158/1538-7445.AM2016-3776 View Source
• [2] Bastian A, et al. AG311, a small molecule inhibitor of complex I and hypoxia-induced HIF-1α stabilization. Cancer Lett. 2017;388:149-157. doi:10.1016/j.canlet.2016.11.040 View Source

AG311: Optimal Research Applications

Necrosis & Alternative Cell Death Mechanisms

AG311's demonstrated superiority over clinically used agents in reducing tumor volume (85% in MDA-MB-435, 81% in 4T1 models) [1] and its ability to induce necrosis in apoptosis-resistant cancer cells [2] make it an ideal tool for preclinical studies targeting triple-negative and basal-like breast cancers. Researchers can use AG311 to dissect the role of mitochondrial metabolism in chemoresistance and to validate complex I as a therapeutic target in vivo.

Hypoxia & HIF-1α Signaling

AG311's potent inhibition of mitochondrial oxygen consumption (62.9% reduction at 7.5 µM) [1] and its preferential activity under glucose-depleted conditions (IC50 15.5 µM vs 20.0 µM) [2] indicate enhanced efficacy in metabolically stressed environments. This property makes AG311 suitable for investigating OXPHOS dependency in cancer stem cells and dormant metastatic cells that rely on mitochondrial respiration for survival.

Metabolic Synergy with Dichloroacetate

AG311 reduces HIF-1α stabilization in hypoxic conditions by increasing intracellular oxygen tension [1], a mechanism that can sensitize hypoxic tumor regions to radiotherapy. Procurement of AG311 supports research into combination therapies that target tumor hypoxia to enhance radiation efficacy, a critical area in oncology drug development.

Antimetastatic Therapy Development

With its well-characterized potency (IC50 9.9 µM for complex I) [1], competitive binding kinetics (Ki 0.84 µM) [2], and validated in vivo efficacy [3], AG311 serves as a robust reference compound for benchmarking novel complex I inhibitors in biochemical and cellular assays. Its established selectivity profile and lack of systemic toxicity in murine models provide a reliable baseline for comparative pharmacology studies.

Application

Selection Property

Validation Focus

Necrosis & Alternative Cell Death Research

Apoptosis-independent necrosis induction

Necrosis endpoints (PI uptake, PARP/Caspase cleavage absence)

Hypoxia & HIF-1α Signaling Studies

Complex I-dependent HIF-1α stabilization inhibition

HIF-1α stabilization / HRE reporter assays

Metabolic Synergy Research (DCA)

Oxidative metabolism modulation

Cell viability / Oxygen consumption rate (OCR) assays

Antimetastatic Research Models

In vivo metastasis reduction

Lung colonization / metastasis count models

• [1] Bastian A, et al. Abstract 4451: Novel small molecule AG311 induces tumor cell death through inhibition of mitochondrial electron transport. Cancer Res. 2015;75(15_Supplement):4451. doi:10.1158/1538-7445.AM2015-4451 View Source
• [2] Bastian A, et al. A small molecule with anticancer and antimetastatic activities induces rapid mitochondrial-associated necrosis in breast cancer. J Pharmacol Exp Ther. 2015;353(2):392-404. doi:10.1124/jpet.114.220335 View Source
• [3] Bastian A, et al. AG311, a small molecule inhibitor of complex I and hypoxia-induced HIF-1α stabilization. Cancer Lett. 2017;388:149-157. doi:10.1016/j.canlet.2016.11.040 View Source